Cas no 10074-13-2 (1,3-Benzenedimethanethiol,2,4,6-trimethyl-)

• Product name: 1,3-Benzenedimethanethiol,2,4,6-trimethyl-
• CAS No: 10074-13-2
• MF: C₁₁H₁₆S₂
• MW: 212.37474
• CID: 134345
• PubChem ID: 688238

1,3-Benzenedimethanethiol,2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanethiol,2,4,6-trimethyl-
• [2,4,6-trimethyl-3-(sulfanylmethyl)phenyl]methanethiol
• 2,4-BIS(MERCAPTOMETHYL)MESITYLENE
• (2,4,6-trimethylbenzene-1,3-diyl)dimethanethiol
• [3-(MERCAPTOMETHYL)-2,4,6-TRIMETHYLPHENYL]METHANETHIOL
• 2,3-DIMETHYL-5-BROMOFLUOROBENZENE
• 2,4,6-Trimethyl-1,3-benzenedimethanethiol
• (2,4,6-trimethyl-1,3-phenylene)dimethanethiol
• 10074-13-2
• DTXSID30350843
• J-640202
• J-800204
• AKOS015912216
• 2,4-bis-(Mercaptomethyl)mesitylene
• SCHEMBL441710
• (3-(mercaptomethyl)-2,4,6-trimethylphenyl)methanethiol
• FT-0609947

• Inchi： InChI=1S/C11H16S2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4,12-13H,5-6H2,1-3H3
• InChI Key： FDLRLJPEBZYMMO-UHFFFAOYSA-N
• SMILES： SCC1=C(C)C=C(C)C(CS)=C1C

Computed Properties

• Exact Mass: 212.06900
• Monoisotopic Mass: 212.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 2Ų
• Surface Charge: 0

Experimental Properties

• Density: 1.067
• Melting Point: 67-68 °C(lit.)
• Boiling Point: 342.9°Cat760mmHg
• Flash Point: 142.3°C
• Refractive Index: 1.581
• PSA: 77.60000
• LogP: 3.47140

1,3-Benzenedimethanethiol,2,4,6-trimethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

1,3-Benzenedimethanethiol,2,4,6-trimethyl- Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%